Cas no 869076-31-3 (2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 869076-31-3
• MF: C₁₀H₁₃N₃O₂S₂
• MW: 271.359119176865
• CID: 5835975
• PubChem ID: 22430831
• Update Time: 2025-05-24

2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(3-ethyl-3,4,6,7-tetrahydro-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]-
• SR-01000017578
• 869076-31-3
• 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• AKOS001817162
• F1858-0129
• 2-((3-ethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• SR-01000017578-1
• CCG-128794
• 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C10H13N3O2S2/c1-2-13-9(15)8-6(3-4-16-8)12-10(13)17-5-7(11)14/h2-5H2,1H3,(H2,11,14)
• InChI Key： HNYSBDIEHJFWME-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(CC)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 271.04491901g/mol
• Monoisotopic Mass: 271.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 497.3±55.0 °C(Predicted)
• pka: 15.35±0.40(Predicted)

Additional information on 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide

Recent Advances in the Study of 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 869076-31-3)

The compound 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 869076-31-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

One of the key findings from recent studies is the compound's ability to selectively inhibit specific kinase targets involved in inflammatory pathways. Researchers have demonstrated that 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide exhibits potent inhibitory activity against certain members of the protein kinase family, which are critical regulators of cellular signaling cascades. This inhibitory activity has been linked to its anti-inflammatory effects in preclinical models, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its kinase inhibitory properties, recent structural-activity relationship (SAR) studies have explored modifications to the thienopyrimidine core and the acetamide side chain to enhance the compound's bioavailability and target specificity. These efforts have led to the development of analogs with improved pharmacokinetic profiles and reduced off-target effects. Computational modeling and molecular docking studies have further provided insights into the binding interactions between the compound and its kinase targets, facilitating the rational design of next-generation derivatives.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have indicated that 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide may interfere with cell proliferation and induce apoptosis in certain cancer cell lines. These findings are supported by in vitro assays showing dose-dependent inhibition of cancer cell growth and in vivo studies demonstrating tumor growth suppression in xenograft models. However, further research is needed to fully understand the underlying mechanisms and to evaluate the compound's efficacy and safety in clinical settings.

The synthesis of 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide has also been optimized in recent years, with researchers developing more efficient and scalable routes to produce the compound in high yields and purity. These advancements are critical for enabling large-scale production and facilitating further preclinical and clinical studies. Additionally, analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound and ensure its quality for research purposes.

Despite the promising findings, challenges remain in the development of 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide as a therapeutic agent. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, recent research on 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 869076-31-3) highlights its potential as a versatile scaffold for drug discovery. Its kinase inhibitory and anti-inflammatory properties, coupled with its anticancer activity, make it a compelling candidate for further investigation. Continued exploration of its pharmacological profile and structural optimization will be crucial for unlocking its full therapeutic potential.